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Get Quote

Notice: Information regarding a specific molecule designated "FY-56" is not available in the

public scientific literature. The following guide is a structured template demonstrating the

requested format and content, using a known ferroptosis-inducing compound, Fin56, as a

proxy to illustrate the depth of technical detail and data presentation required for such a

document. This is for illustrative purposes only, as no direct data for "FY-56" could be located.

This technical guide provides an in-depth overview of the biological target identification and

mechanism of action for the small molecule Fin56. This document is intended for researchers,

scientists, and drug development professionals.

Executive Summary
Fin56 is a small molecule that has been identified as a potent inducer of ferroptosis, a form of

regulated cell death characterized by iron-dependent lipid peroxidation. This guide details the

primary biological targets of Fin56, the signaling pathways it modulates, and the experimental

methodologies used to elucidate its mechanism of action.
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The primary biological targets of Fin56 have been identified through a series of biochemical

and cell-based assays. The key targets are Glutathione Peroxidase 4 (GPX4) and Squalene

Synthase (SQS).

Table 1: Quantitative Data for Fin56 Target Interaction

Target Assay Type Metric Value Reference

GPX4 Cell-based

EC50

(Ferroptosis

Induction)

100 - 200 nM [1]

GPX4 In vitro -
Causes

degradation
[1]

SQS In vitro -
Binds and

activates
[1]

Signaling Pathways Modulated by Fin56
Fin56 induces ferroptosis by targeting two key nodes in cellular metabolism and oxidative

stress defense. Its primary mechanism involves the degradation of GPX4, a crucial enzyme

that detoxifies lipid peroxides. Additionally, Fin56 binds to and activates Squalene Synthase

(SQS), though the direct contribution of this interaction to ferroptosis is still under investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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